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Compound of Interest

Compound Name: 4-(Phenylazo)-1-naphthol

Cat. No.: B1615267 Get Quote

Technical Guide: 4-(Phenylazo)-1-naphthol
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 4-(Phenylazo)-1-naphthol, a versatile azo dye.

Core Chemical Data
The fundamental molecular properties of 4-(Phenylazo)-1-naphthol are summarized below.

This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value Citations

Molecular Formula C₁₆H₁₂N₂O [1][2][3][4][5]

Molecular Weight 248.28 g/mol [1][2][3][4][5]

IUPAC Name
4-(phenyldiazenyl)naphthalen-

1-ol
[2][3]

CAS Number 3651-02-3 [1][2][3][5]

Appearance
Dark red to light brown

crystalline powder
[5][6]
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Synthesis of 4-(Phenylazo)-1-naphthol
The synthesis of 4-(Phenylazo)-1-naphthol is a classic example of an azo coupling reaction.

The process involves two main stages: the diazotization of an aromatic amine (aniline) and the

subsequent coupling with an activated aromatic compound (1-naphthol).

Experimental Protocol: Azo Coupling Reaction

Diazotization of Aniline: Aniline is treated with sodium nitrite in an acidic medium (typically

hydrochloric acid) at low temperatures (0-5 °C). The nitrous acid, formed in situ, reacts with

aniline to produce a diazonium salt (benzenediazonium chloride). Maintaining a low

temperature is critical to prevent the decomposition of the unstable diazonium salt.

Azo Coupling: The benzenediazonium salt solution is then slowly added to a solution of 1-

naphthol dissolved in an alkaline medium (e.g., sodium hydroxide solution). The alkaline

conditions activate the naphthol ring for electrophilic attack by the diazonium ion. The

coupling occurs at the para position to the hydroxyl group, yielding 4-(Phenylazo)-1-
naphthol as a colored precipitate.

Isolation and Purification: The resulting precipitate is collected by filtration, washed with

water to remove unreacted reagents and salts, and can be further purified by recrystallization

from a suitable solvent such as ethanol.

Below is a diagram illustrating the synthetic workflow for 4-(Phenylazo)-1-naphthol.
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Synthesis of 4-(Phenylazo)-1-naphthol.

Physicochemical Properties and Applications
Solubility and Physical State

4-(Phenylazo)-1-naphthol is a solid, appearing as an orange-yellow to dark red or brown

crystalline powder.[5][6] It is poorly soluble in water but demonstrates solubility in organic

solvents such as ethanol, acetone, and ethyl acetate, and is slightly soluble in benzene.[1][5][6]

Applications in Research and Industry

Due to its distinct color and chemical properties, 4-(Phenylazo)-1-naphthol has found

applications in several areas:
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Dyeing: It is utilized as a dye for various materials, including textiles, leather, paper, oils, and

paraffin wax, imparting an orange-yellow or brown color.[1][6][7]

Analytical Reagent: In analytical chemistry, it can be employed as an indicator.[6] It also

serves as a reagent for the detection of certain metal cations, such as aluminum, cobalt, and

iron.[6]

Safety Considerations

While generally stable, 4-(Phenylazo)-1-naphthol may cause irritation to the skin and eyes

upon contact.[6] It is advisable to handle the compound with appropriate personal protective

equipment, including gloves and safety goggles.[6] The compound should be stored in a cool,

dry place, away from sources of heat.[6] Under alkaline conditions, it is prone to

decomposition.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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